Cas no 4220-05-7 (2-amino-4-(trifluoromethyl)sulfanylbutanoic acid)

2-amino-4-(trifluoromethyl)sulfanylbutanoic acid structure
4220-05-7 structure
Product Name:2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
CAS No:4220-05-7
MF:C5H8F3NO2S
MW:203.182730674744
CID:927878
PubChem ID:165196
Update Time:2025-04-19

2-amino-4-(trifluoromethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • trifluoromethionine
    • 2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
    • MFCD07636752
    • AS-62629
    • EN300-761541
    • DB03799
    • Q27094689
    • (Trifluoromethyl)homocysteine #
    • 764-52-3
    • NS00068731
    • MF3
    • QH3U5JK2DR
    • C5H8F3NO2S
    • (S)-2-Amino-4-((trifluoromethyl)thio)butanoicacid
    • CHEBI:43978
    • AKOS027393884
    • L-Homocysteine, S-(trifluoromethyl)-
    • (S)-2-Amino-4-((trifluoromethyl)thio)butanoic acid
    • DL-Homocysteine, S-(trifluoromethyl)-
    • Trifluoro-l-methionine
    • (2S)-2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid
    • C76445
    • 4220-05-7
    • 2-AMINO-4-TRIFLUOROMETHYLSULFANYL-BUTYRIC ACID
    • S-(Trifluoromethyl)-L-homocysteine
    • Trifluoromethionine (H-L-Met(F3)-OH)
    • UNII-QH3U5JK2DR
    • (2S)-2-amino-4-(trifluoromethylsulfanyl)butanoic acid
    • DTXSID10962362
    • SCHEMBL245986
    • Inchi: 1S/C5H8F3NO2S/c6-5(7,8)12-2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m0/s1
    • InChI Key: YLJLTSVBCXYTQK-VKHMYHEASA-N
    • SMILES: S(C(F)(F)F)CC[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 203.02278416g/mol
  • Monoisotopic Mass: 203.02278416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 88.6Ų

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